Cas no 66870-45-9 (1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-)
66870-45-9 structure
Product Name:1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-
CAS No:66870-45-9
MF:C17H16N2O
MW:264.321743965149
CID:1713157
Update Time:2024-08-31
1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-
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- Inchi: 1S/C17H16N2O/c1-19-17(14-8-10-15(20-2)11-9-14)12-16(18-19)13-6-4-3-5-7-13/h3-12H,1-2H3
- InChI Key: VQRSQLRQVBBSFR-UHFFFAOYSA-N
- SMILES: N1(C)C(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 264.12638
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Melting Point: 94-95 °C(Solv: hexane (110-54-3))
- Boiling Point: 420.9±33.0 °C(Predicted)
- PSA: 27.05
- pka: 1.87±0.10(Predicted)
1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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